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Compound of Interest

Compound Name: Urea ammonium nitrate

Cat. No.: B1144233

This technical support center provides guidance on the safe handling, storage, and
troubleshooting of Urea Ammonium Nitrate (UAN) solution in a laboratory setting. The
information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQS)

Q1: What is UAN solution?

Al: UAN solution is a liquid fertilizer containing a mixture of urea, ammonium nitrate, and water.
[1][2] It is available in various concentrations, typically with 28%, 30%, or 32% nitrogen content.

[31[4]
Q2: What are the primary hazards associated with UAN solution in a laboratory?

A2: The primary hazards include serious eye irritation.[5] If the water in the solution evaporates,
the remaining residue, primarily ammonium nitrate and urea, can act as an oxidizer and may
become unstable or explosive under certain conditions, such as confinement and high
temperatures.[3][6] UAN is also corrosive to many metals, including carbon steel, copper, and
its alloys.[3][7]

Q3: What personal protective equipment (PPE) is required when handling UAN solution?

A3: The minimum required PPE includes a lab coat, chemical splash goggles, and gloves.[8][9]
[10] For tasks with a higher risk of splashing, a face shield should be worn in addition to
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goggles.[10] It is crucial to use chemically resistant gloves.[11]
Q4: How should UAN solution be stored in a laboratory?

A4: UAN solution should be stored in a cool, dry, and well-ventilated area away from heat,
direct sunlight, and sources of ignition.[3][12] It should be kept in tightly closed containers
made of compatible materials like stainless steel or carbon steel.[1][13] Avoid contact with
incompatible materials such as strong acids, bases, oxidizers, and combustible materials.[3]
[14]

Q5: How should UAN solution waste be disposed of?

A5: UAN solution waste should be managed in accordance with local, state, and federal
regulations.[6][15] It should not be poured down the drain.[4][16] Collect waste in a designated,
properly labeled, and compatible container for hazardous waste disposal.[17]

Troubleshooting Guide

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://storwukentico03pd.blob.core.windows.net/croplanmedia/wucn/media/wucn/pdf/cn_sds/uan28-0-0nutrien.pdf
https://careers-preprod.cfindustries.com/globalassets/cf-industries/media/documents/safety-data-sheets/uan---north-america/urea_ammonium_nitrate_solution_uan_sds.pdf
https://www.dynonobel.com/siteassets/product-hub/safety-data-sheets/1138-uan.pdf
https://public.agriconomie.com/fiche-produit/engrais/FDS/FDS_N39_1_ID2.pdf
https://documentation.oci-global.com/wp-content/uploads/2023/06/OCI-Nitrogen-Safety-Data-Sheet-UAN-30-32-GB-IE.pdf
https://careers-preprod.cfindustries.com/globalassets/cf-industries/media/documents/safety-data-sheets/uan---north-america/urea_ammonium_nitrate_solution_uan_sds.pdf
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/26-0-0_UAN_Solution_MSDS.pdf
https://www.agricocanada.com/wp-content/uploads/2016/09/agric-101-SDS_Urea-Ammonium-Nitrate-UAN-Solution.pdf
https://www.proman.org/wp-content/uploads/2023/05/Urea-Ammonium-Nitrate-Solution-SDS-2022.pdf
https://www.cfindustries.com/globalassets/cf-industries/media/documents/safety-data-sheets/uan---north-america/urea-ammonium-nitrate-v-2.2-en.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Ammonium-Nitrate_2014-11-21.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Issue

Possible Cause(s)

Recommended Action(s)

Crystallization or "salting out

of the solution

The temperature of the
solution has dropped below its

salt-out point.

Gently warm the solution while
stirring in a controlled
laboratory setting (e.g., a warm
water bath). Avoid direct, high
heat. For preventative
measures, store the solution at
a temperature above its

crystallization point.[18]

Corrosion of laboratory
equipment (e.g., metal

spatulas, containers)

UAN solution is corrosive to
many metals, including carbon

steel, copper, and zinc.[3][7]

Use equipment made of
compatible materials such as
stainless steel, glass, or
plastic.[13] If contact with
incompatible metals occurs,
clean the equipment
thoroughly with water

immediately after use.[18]

Unexpected experimental
results (e.g., pH shift,

contamination)

The UAN solution may have
become contaminated or its
concentration may have

changed due to evaporation.

Use fresh, properly stored
UAN solution for experiments.
Verify the concentration of the
solution if evaporation is
suspected. Ensure all labware
is clean and free of

contaminants.

Spill of UAN solution

Accidental mishandling or

container failure.

For small spills, contain the
liquid with inert absorbent
material (e.g., vermiculite,
sand).[19][20] Scoop up the
absorbed material and place it
in a designated waste
container.[21] Clean the spill
area with water.[1] For large
spills, evacuate the area and

follow your institution's
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emergency procedures.[17]

[22]
Quantitative Data
Physical Properties of UAN Solutions
Property UAN 28% UAN 32%
Nitrogen Content (%) 28 32
Density (g/mL) ~1.28 1.32-1.33
pH 6.5-7.8 6.5-7.0
Salt-out Temperature (°C) -18 -2

Source: CF Industries Safety Data Sheet, Parrish and Heimbecker Guidelines[3][18]

Experimental Protocols
Protocol 1: General Handling and Dilution of UAN
Solution

This protocol outlines the steps for safely handling and preparing a diluted solution of UAN for
experimental use.

Methodology:

o Preparation: Before starting, ensure you are wearing the appropriate PPE: a lab coat,
chemical splash goggles, and chemically resistant gloves.[8][9] Work in a well-ventilated
area.[3]

o Measurement: Measure the required volume of concentrated UAN solution using a clean, dry
graduated cylinder or pipette.

 Dilution: In a separate, appropriate container (e.g., a beaker or flask made of glass or a
compatible polymer), measure the required volume of deionized water.
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e Mixing: Slowly add the concentrated UAN solution to the deionized water while gently stirring
with a compatible stir rod. Do not add water to the concentrated UAN solution to avoid
splashing.

o Labeling: Clearly label the container with the diluted UAN solution's concentration, date of
preparation, and your initials.

o Storage: Store the diluted solution in a tightly sealed, compatible container in a designated
cool and dry storage area.[12]

o Cleanup: Thoroughly clean all glassware and equipment with water after use.[18] Dispose of
any waste according to your institution's guidelines.[6]

Protocol 2: UAN Solution Spill Cleanup Procedure

This protocol describes the steps for cleaning up a small spill of UAN solution (less than 1 liter)
in a laboratory setting.

Methodology:
o Alert Personnel: Immediately alert others in the vicinity of the spill.[23]

» Assess the Spill: Evaluate the size and nature of the spill. If the spill is large or involves other
hazardous materials, evacuate the area and follow your institution's emergency procedures.
[17]1[22]

o Don PPE: Ensure you are wearing appropriate PPE, including a lab coat, chemical splash
goggles, and chemically resistant gloves.[8]

o Contain the Spill: Confine the spill by creating a dike around the edges with an inert
absorbent material like vermiculite or sand.[19][20]

o Absorb the Liquid: Apply the absorbent material over the entire spill, working from the
outside in.[19]

o Collect Residue: Once the liquid is fully absorbed, use a scoop or tongs to collect the
material and place it into a designated, labeled hazardous waste container.[21]
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» Decontaminate the Area: Clean the spill surface with water and a sponge or paper towels.[1]
[19] Place all cleaning materials into the waste container.

o Dispose of Waste: Seal the waste container and arrange for its disposal through your
institution's hazardous waste management program.[6]

» Wash Hands: Thoroughly wash your hands after completing the cleanup.[24]

Visualizations
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Caption: Workflow for Safe Handling and Dilution of UAN Solution.
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Caption: Decision-Making Workflow for UAN Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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